Cas no 2228447-64-9 (methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228447-64-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6259315
• PubChem ID: 165609201
• Update Time: 2025-10-30

methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1738870
• 2228447-64-9

• Inchi： 1S/C10H12N2O2/c1-4-5-6-8-7-12(2)11-9(8)10(13)14-3/h1,7H,5-6H2,2-3H3
• InChI Key： BVPXHPYUWGHONL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)CCC#C)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228447-64-9): A Comprehensive Overview

Methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2228447-64-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly its but-3-ynyl substituent and the presence of both ester and methyl groups, contribute to its unique chemical properties and potential therapeutic benefits.

The pyrazole core is a heterocyclic aromatic compound that has garnered considerable attention due to its role as a pharmacophore in numerous therapeutic agents. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of the but-3-ynyl group into the pyrazole framework enhances the molecule's interactions with biological targets, making it a valuable scaffold for medicinal chemistry investigations.

The ester functionality at the 3-position of the pyrazole ring in Methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole-3-carboxylate introduces additional reactivity, allowing for further derivatization and functionalization. This feature is particularly useful in drug discovery pipelines, where modifications at specific positions can fine-tune the biological activity and pharmacokinetic properties of a compound. The presence of a methyl group at the 1-position further stabilizes the molecule and may influence its solubility and metabolic stability.

Recent research has highlighted the importance of incorporating bioisosteric groups into drug candidates to improve their efficacy and reduce toxicity. The but-3-ynyl group in Methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole-3-carboxylate serves as an excellent example of such a bioisostere, replacing a methylene group with a triple bond while maintaining or even enhancing biological activity. This substitution can lead to improved binding affinity to target proteins and altered pharmacokinetic profiles.

In addition to its structural significance, Methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrazole-3-carboxylate has been investigated for its potential applications in synthetic chemistry. The reactive triple bond in the but-3-yne moiety allows for various coupling reactions, such as Sonogashira couplings, which are widely used in the construction of complex organic molecules. These reactions enable the facile introduction of additional functional groups, expanding the chemical space available for drug discovery.

The compound's potential as a building block in medicinal chemistry has been explored in several recent studies. Researchers have utilized Methyl 4-(but-3-yne)-1-methylpyrazole carboxylate as a precursor in the synthesis of more complex molecules with enhanced biological activity. For instance, derivatives of this compound have shown promising results in preclinical studies as inhibitors of enzymes involved in cancer progression and inflammation.

The synthesis of Methyl 4-(but-yne)-1-methylpyrazole carboxylate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pyrazole derivative followed by functionalization at the desired positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to introduce the but-yne moiety with high selectivity and yield.

The versatility of Methyl 4-(but-yne)-1-methylpyrazole carboxylate as a synthetic intermediate has also been demonstrated in polymer chemistry. Its ability to undergo polymerization reactions makes it a valuable component in the development of novel materials with tailored properties. These materials may find applications in various fields, including biomedicine, electronics, and coatings.

In conclusion, Methyl 4-(but-yne)-1-methylpyrazole carboxylate (CAS No. 2228447) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features, including the presence of a bioisosteric triple bond and an ester functionality, make it an attractive scaffold for drug discovery and synthetic chemistry applications. Recent advancements in medicinal chemistry have underscored its importance as a building block for developing novel therapeutic agents with improved efficacy and reduced side effects.